Cas no 1060163-88-3 (N-(3,4-dimethoxyphenyl)methyl-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide
• CAS No: 1060163-88-3
• MF: C₂₀H₂₆N₈O₃
• MW: 426.472242832184
• CID: 5815966
• PubChem ID: 25794498
• Update Time: 2024-01-16

N-(3,4-dimethoxyphenyl)methyl-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)methyl-4-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine-1-carboxamide
• F5065-0087
• N-[(3,4-dimethoxyphenyl)methyl]-4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• N-(3,4-dimethoxybenzyl)-4-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• 1060163-88-3
• VU0632999-1
• N-[(3,4-dimethoxyphenyl)methyl]-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide
• AKOS024494393

• Inchi： 1S/C20H26N8O3/c1-4-28-19-17(24-25-28)18(22-13-23-19)26-7-9-27(10-8-26)20(29)21-12-14-5-6-15(30-2)16(11-14)31-3/h5-6,11,13H,4,7-10,12H2,1-3H3,(H,21,29)
• InChI Key： IFGIYYSXIUMFTN-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(=C(C=1)OC)OC)N1CCN(C2C3=C(N=CN=2)N(CC)N=N3)CC1

Computed Properties

• Exact Mass: 426.21278672g/mol
• Monoisotopic Mass: 426.21278672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines